3-amino-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 3-amino-2-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C9H9N3O/c1-6-8(10)9(13)12-5-3-2-4-7(12)11-6/h2-5H,10H2,1H3
• InChI Key: WBHKXRIOKZBAAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)N
• Molecular Formula: C9H9N3O
• DSSTOX Substance ID: DTXSID90362083
• Molecular Weight: 175.19 g/mol
• CAS No.: 572879-99-3

Description

3-amino-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Catalytic Hydrogenation : 3-Amino-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is obtained through catalytic hydrogenation of 3-(benzyloxycarbonyl)amino-4H-pyrido[1,2-a]pyridin-4-ones, indicating its potential in organic synthesis processes (Rečnik et al., 2000).
• Synthesis of Heterocyclic Systems : It serves as an intermediate in the synthesis of various heterocyclic systems, highlighting its versatility in organic chemistry (Toplak et al., 1999).

Chemical Modification and Optimization

• Modification for Enhanced Properties : Modification of the pyridine moiety, such as methylation at position 8, is explored to optimize biological properties of related compounds (Ukrainets et al., 2015).
• Synthesis of Derivatives : The compound is used in preparing various derivatives, indicating its role as a foundational molecule for further chemical exploration (Selič et al., 1997).

Catalysis and Reactions

• Palladium-Catalyzed Alkenylation : It is used in palladium-catalyzed C-H activation processes, representing its application in advanced organic synthesis techniques (Lv et al., 2015).

Mechanism of Action

The mechanism of action of 4H-pyrido[1,2-a]pyrimidin-4-one derivatives is diverse and depends on the specific derivative. For example, 2-(1-Piperazinyl)-4H-pyrido pyrimidin-4-one is an in vitro inhibitor of human platelet aggregation which specifically inhibits the activity of high-affinity cAMP phosphodiesterase.

Future Directions

The future directions for the research and application of 3-amino-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one and its derivatives are promising. They have significant influence in drug discovery and their potential applications in pharmaceuticals, bioactive compounds, and polymer materials are vast.

Customer Q & A

Q1: What is known about the structural properties of 3-amino-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one and its interactions with copper(II) chloride?

A1: this compound acts as an organic cation in the formation of a complex with copper(II) chloride. The resulting complex, Cu₂Cl₆(C₉H₁₀N₃O)₂.(C₉H₁₀N₃O)Cl, features a centrosymmetric dimer structure. Within this dimer, two copper atoms are bridged by two chlorine atoms []. The copper atom exhibits a coordination number of 5, interacting with two chlorine atoms and the nitrogen atom of the amino group present in the organic cation []. This interaction highlights the compound's ability to act as a ligand in the formation of metal complexes.

Q2: Has this compound been investigated for its magnetic properties?

A2: Yes, the magnetic properties of the complex formed between this compound and copper(II) chloride have been explored using Electron Paramagnetic Resonance (EPR) spectroscopy. This investigation revealed that the complex exhibits antiferromagnetic behavior []. This suggests potential applications in areas where magnetic properties are crucial, such as in the development of magnetic materials.